Cas no 57584-70-0 (Isobenzofuran, 5-fluoro-1,3-dihydro-)

Isobenzofuran, 5-fluoro-1,3-dihydro- structure
57584-70-0 structure
Product Name:Isobenzofuran, 5-fluoro-1,3-dihydro-
CAS No:57584-70-0
MF:C8H7FO
MW:138.138985872269
CID:344878
PubChem ID:21678113
Update Time:2025-04-19

Isobenzofuran, 5-fluoro-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Isobenzofuran, 5-fluoro-1,3-dihydro-
    • 5-fluoro-1,3-dihydro-2-benzofuran
    • CS-0094677
    • 5-fluoro-1,3-dihydroisobenzofuran
    • 57584-70-0
    • SCHEMBL3211769
    • DTXSID90616831
    • Inchi: 1S/C8H7FO/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3H,4-5H2
    • InChI Key: OCTVROLUOYSZCW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2COCC=2C=1

Computed Properties

  • Exact Mass: 138.04811
  • Monoisotopic Mass: 138.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Isobenzofuran, 5-fluoro-1,3-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165317-100mg
5-Fluoro-1,3-dihydroisobenzofuran
57584-70-0 98%
100mg
¥4725.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165317-250mg
5-Fluoro-1,3-dihydroisobenzofuran
57584-70-0 98%
250mg
¥7349.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165317-1g
5-Fluoro-1,3-dihydroisobenzofuran
57584-70-0 98%
1g
¥11938.00 2024-05-08
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